Cas no 1133712-96-5 (Letrozole-d)

• Product Name: Letrozole-d
• CAS No: 1133712-96-5
• MF: C₁₇H₁₁N₅
• MW: 289.327389001846
• CID: 1066978
• PubChem ID: 25235893
• Update Time: 2024-11-06

Letrozole-d Chemical and Physical Properties

Names and Identifiers

• [2H4]-Letrozole
• Letrozole-d4 (major)
• Letrozole-d4
• Letrozole-d
• 4-[(4-cyanophenyl)-(1,2,4-triazol-1-yl)methyl]-2,3,5,6-tetradeuteriobenzonitrile
• DA-64925
• 1133712-96-5
• Lelrozol
• 4,4'-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile-d4
• HY-14248S
• G13629
• CS-0200870

• Inchi： 1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H/i1D,2D,5D,6D
• InChI Key： HPJKCIUCZWXJDR-NMRLXUNGSA-N
• SMILES： N1(C=NC=N1)C(C1C=CC(C#N)=CC=1)C1C([2H])=C([2H])C(C#N)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 289.12655236g/mol
• Monoisotopic Mass: 289.12655236g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes